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Compound of Interest

Compound Name: Iptakalim

Cat. No.: B1251717 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like Iptakalim are paramount to ensuring laboratory safety and

environmental protection. While specific disposal protocols for Iptakalim are not readily

available, this guide provides a comprehensive set of procedures based on general best

practices for chemical waste management. Adherence to these guidelines is essential for

minimizing risks and maintaining a safe research environment.

Iptakalim: Key Chemical and Safety Data
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes key information for Iptakalim hydrochloride.
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Property Data Reference

Chemical Name

2,3–dimethyl-N-(1-

methylethyl)-2-butanamine

hydrochloride

[1]

Molecular Formula C9H22ClN
N/A (General Chemical

Knowledge)

Molecular Weight 179.73 g/mol
N/A (General Chemical

Knowledge)

Appearance Crystalline solid
N/A (General Chemical

Knowledge)

Solubility Soluble in PBS (100 mg/mL) [2]

Storage

Stock solution: -80°C for 6

months; -20°C for 1 month

(sealed, away from moisture)

[2]

Purity 98.0% [2]

Known Hazards

May cause skin, eye, and

respiratory irritation. Toxic to

aquatic life with long-lasting

effects.

(Inferred from similar

compounds)

Experimental Protocols: General Handling and
Preparation of Solutions
When working with Iptakalim, it is crucial to follow standard laboratory safety protocols.

Personal Protective Equipment (PPE):

Eye Protection: Wear ANSI Z87.1-compliant chemical splash goggles. For procedures with a

high risk of splashing, a face shield should be worn over the goggles.[3]

Hand Protection: Use chemical-resistant nitrile gloves. Double-gloving is recommended for

enhanced safety.[3]
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Body Protection: A full-length, buttoned laboratory coat with long sleeves is mandatory to

protect skin and clothing.[3]

Footwear: Wear sturdy, closed-toe shoes that cover the entire foot.[3]

Respiratory Protection: Handle solid Iptakalim and prepare solutions in a properly

functioning chemical fume hood to prevent inhalation of dust or aerosols.[3]

Preparation of Solutions: For in-vivo studies, it is recommended to prepare fresh solutions and

use them promptly.[2] If precipitation occurs during preparation, gentle heating and/or

sonication can be used to aid dissolution.[2] For aqueous stock solutions, filtration and

sterilization with a 0.22 μm filter before use is advised.[2]

Proper Disposal Procedures for Iptakalim
The following step-by-step guide outlines the recommended disposal procedures for Iptakalim
and its associated waste, in accordance with general principles of hazardous waste

management.[4][5]

Step 1: Waste Segregation and Collection

Solid Iptakalim Waste:

Collect unused or expired solid Iptakalim in its original container, if possible, ensuring the

label is intact and legible.[4]

If the original container is not available, use a clearly labeled, sealed, and compatible

waste container. The label should include "Hazardous Waste," "Iptakalim," and the

approximate quantity.

Liquid Iptakalim Waste (Solutions):

Collect all aqueous and solvent-based solutions containing Iptakalim in a dedicated,

sealed, and properly labeled hazardous waste container.

Do not pour Iptakalim solutions down the drain.[6][7] This is to prevent potential harm to

aquatic life and plumbing systems.[6]
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Contaminated Materials:

Dispose of all materials that have come into contact with Iptakalim, such as gloves,

pipette tips, and contaminated labware, as hazardous waste.

Place these items in a designated, sealed, and labeled hazardous waste bag or container.

[5]

Step 2: Storage of Waste

Store all Iptakalim waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure containers are tightly closed to prevent spills or the release of vapors.

Step 3: Disposal

Arrange for the disposal of all Iptakalim waste through your institution's approved hazardous

waste management service.

Provide the waste management service with a complete and accurate description of the

waste, including the Safety Data Sheet (SDS) if available.

Step 4: Decontamination

Thoroughly decontaminate all work surfaces and equipment that came into contact with

Iptakalim using an appropriate cleaning agent.

Dispose of any materials used for decontamination as hazardous waste.

Visualizing the Disposal Workflow
To further clarify the decision-making process for the proper disposal of Iptakalim waste, the

following flowchart has been developed.
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Caption: Iptakalim Waste Disposal Workflow.

By adhering to these procedures, researchers can ensure the safe and responsible

management of Iptakalim waste, contributing to a secure laboratory environment and
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minimizing environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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